Cas no 37560-48-8 (1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 37560-48-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 922395
• PubChem ID: 4562057
• Update Time: 2025-06-15

1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(2,5-dimethylphenyl)pyrrole-2-carbaldehyde
• 1-(2,5-Dimethylphenyl)pyrrol-2-aldehyd
• 1-(2,5-dimethyl-phenyl)-pyrrole-2-carbaldehyde
• 37560-48-8
• AKOS000101680
• CS-0332525
• AB01315395-02
• G34621
• DTXSID10404277
• EN300-6501679
• BBL022055
• NCGC00320352-01
• DB-258643
• MFCD02664849
• 1-(2,5-dimethylphenyl)-1h-pyrrole-2-carboxaldehyde
• Z111572858
• SB62781
• STK894773

• Inchi： 1S/C13H13NO/c1-10-5-6-11(2)13(8-10)14-7-3-4-12(14)9-15/h3-9H,1-2H3
• InChI Key： RJDVUISAQSZFQI-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 2.90660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE

Introduction to 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE (CAS No. 37560-48-8)

1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE, identified by its Chemical Abstracts Service (CAS) number 37560-48-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a pyrrole core substituted with a 2,5-dimethylphenyl group, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural motif of this compound has garnered attention in recent years due to its potential applications in medicinal chemistry and material science.

The pyrrole ring is a nitrogen-containing heterocycle that plays a crucial role in the structure-activity relationships of many pharmacologically relevant compounds. Its aromaticity and ability to participate in hydrogen bonding interactions make it an attractive scaffold for drug design. In particular, the 2,5-dimethylphenyl substituent enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and binding affinity to biological targets. This combination of structural features has positioned 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE as a valuable building block for the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. The aldehyde functionality at the 2-position of the pyrrole ring allows for further derivatization through condensation reactions, forming Schiff bases or participating in Michael additions. These transformations have been explored in the context of designing metal-organic frameworks (MOFs) and luminescent materials, highlighting the broad utility of 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE beyond traditional pharmaceutical applications.

In the pharmaceutical domain, derivatives of this compound have been investigated for their potential as kinase inhibitors, antiviral agents, and neuroprotective compounds. For instance, studies have demonstrated that certain pyrrole-based aldehydes exhibit inhibitory effects on Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The presence of the 2,5-dimethylphenyl group appears to modulate binding interactions with target proteins, enhancing potency and selectivity. Such findings underscore the importance of 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE as a precursor in structure-based drug design.

Moreover, the photophysical properties of this compound have been studied for applications in optoelectronic devices. The electron-rich pyrrole ring and electron-withdrawing aldehyde group create a system capable of exhibiting fluorescence or phosphorescence upon excitation. Researchers have leveraged these properties to develop sensors for detecting small molecules or to construct organic light-emitting diodes (OLEDs). The influence of steric hindrance from the 2,5-dimethylphenyl substituent on excited-state dynamics has been particularly well-documented, providing insights into tuning emission wavelengths for specific applications.

The synthesis of 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common route involves Friedel-Crafts acylation followed by formylation at the 2-position of the pyrrole ring. Recent improvements in catalytic systems have enabled greener and more sustainable synthetic pathways, reducing waste generation and energy consumption. These advancements align with broader efforts in green chemistry to minimize environmental impact while maintaining high yields and purity standards.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity of this compound. The optimization of molecular geometries has revealed subtle conformational preferences influenced by the interplay between aromatic stacking interactions and steric effects from the methyl groups. Such computational insights complement experimental data obtained from spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing a comprehensive understanding of molecular behavior.

The biological activity of derivatives derived from 1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE has been further explored through high-throughput screening (HTS) campaigns. These efforts have identified lead compounds with promising pharmacological profiles that warrant further investigation into their mechanisms of action. For example, certain derivatives have shown inhibitory activity against enzymes involved in metabolic pathways relevant to diabetes mellitus. The structural diversity afforded by modifications at various positions within the pyrrole core continues to drive innovation in drug discovery programs.

In conclusion,1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE (CAS No. 37560-48-8) represents a multifaceted compound with significant potential across multiple disciplines including medicinal chemistry,material science,and organic synthesis. Its unique structural features enable diverse applications ranging from therapeutic agent development to advanced materials engineering,underscoring its importance as both a research tool and commercial product.* Future research endeavors will likely continue to uncover new synthetic strategies,functional properties,*and biological activities associated with this versatile molecule,further solidifying its role as an essential component in modern chemical innovation.*